Cas no 851484-94-1 (1-(tert-Butoxycarbonyl)-4-(4-methoxyphenyl)-pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-Butoxycarbonyl)-4-(4-methoxyphenyl)-pyrrolidine-3-carboxylic acid
• CAS No: 851484-94-1
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• MDL: MFCD01631857
• CID: 717056
• PubChem ID: 3705956
• Update Time: 2024-12-09

1-(tert-Butoxycarbonyl)-4-(4-methoxyphenyl)-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)-4-(4-methoxyphenyl)-pyrrolidine-3-carboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-4-(C17H23NO5 METHOXYPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• 1,3-Pyrrolidinedicarboxylicacid, 4-(4-methoxyphenyl)-, 1-(1,1-dimethylethyl) ester
• 4-(4-methoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• 4-(4-Methoxy-Phenyl)-Pyrrolidine-1,3-Dicarboxylic Acid 1-Tert-Butyl Ester
• AK130476
• 1-[(tert-butoxy)carbonyl]-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• trans-1-Boc-3-carboxy-4-(4-methoxyphenyl)pyrrolidine
• trans-1-Boc-4-(4-methoxyphenyl)-pyrrolidine-3-carboxylic acid
• 4-(4'-methoxy)phenyl-3-carboxy-1-boc-pyrrol
• 1-(1,1-Dimethylethyl) 4-(4-methoxyphenyl)-1,3-pyrrolidinedicarboxylate (ACI)
• 1-(tert-Butoxycarbonyl)-4-(4-methoxyphenyl)pyrrolidine-3-carboxylicacid
• 1000415-75-7
• 1-boc-4-(4-methoxyphenyl)-3-carboxypyrrolidine
• MFCD01631857
• 1,1-Dimethylethyl trans-3-carboxy-4-(4-methoxyphenyl)pyrrolidine-1-carboxylate
• EN300-1454196
• CS-0154774
• AB10680
• 851484-94-1
• AB91555
• 4-(4'-methoxy)phenyl-3-carboxy-1-boc-pyrrolidine
• DTXSID40395306
• AKOS016842710
• (3S,4R)-1-[(tert-butoxy)carbonyl]-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• SCHEMBL6309437
• (+/-)-TRANS-1-BOC-4-(4-METHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• 1-[(tert-Butyl)oxycarbonyl]-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• BOC-(+/-)-TRANS-4-(4-METHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• AC-29414
• PD161905

• MDL： MFCD01631857
• Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(21)18-9-13(14(10-18)15(19)20)11-5-7-12(22-4)8-6-11/h5-8,13-14H,9-10H2,1-4H3,(H,19,20)
• InChI Key： ISEHHCOIDMZBSU-UHFFFAOYSA-N
• SMILES： O=C(N1CC(C2C=CC(OC)=CC=2)C(C(O)=O)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 321.15800
• Monoisotopic Mass: 321.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 474.6±45.0℃ at 760 mmHg
• Flash Point: 240.8±28.7 °C
• PSA: 76.07000
• LogP: 2.66820
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(tert-Butoxycarbonyl)-4-(4-methoxyphenyl)-pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines